Cas no 374551-13-0 (Boronic acid, [2-(chloromethyl)phenyl]-)

• Product Name: Boronic acid, [2-(chloromethyl)phenyl]-
• CAS No: 374551-13-0
• MF: C₇H₈BClO₂
• MW: 170.40122127533
• CID: 3953326
• PubChem ID: 25023593
• Update Time: 2025-10-29

Boronic acid, [2-(chloromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [2-(chloromethyl)phenyl]-
• Boronic acid, B-[2-(chloromethyl)phenyl]-
• 374551-13-0
• AKOS040767316
• MFCD20623434
• [2-(chloromethyl)phenyl]boronic acid
• 2-(chloromethyl)phenylboronic acid
• SY325054
• (2-(chloromethyl)phenyl)boronic acid
• SCHEMBL5301210

• Inchi： 1S/C7H8BClO2/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4,10-11H,5H2
• InChI Key： ABSGABUWTFSKFE-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC=C1CCl)(O)O

Computed Properties

• Exact Mass: 170.0305874Da
• Monoisotopic Mass: 170.0305874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on Boronic acid, [2-(chloromethyl)phenyl]-

Boronic acid, [2-(chloromethyl)phenyl]- (CAS No. 374551-13-0): A Versatile Building Block in Modern Chemical Biology and Medicine

Boronic acid, [2-(chloromethyl)phenyl]-, with the chemical identifier CAS No. 374551-13-0, is a highly significant compound in the realm of chemical biology and pharmaceutical research. This organoboron derivative, characterized by its 2-(chloromethyl)phenyl substituent, has garnered considerable attention due to its unique structural and functional properties. The compound serves as a crucial intermediate in the synthesis of various biologically active molecules, including therapeutic agents and diagnostic probes.

The< strong>Boronic acid moiety is renowned for its ability to form stable complexes with diols, a property exploited in various applications such as click chemistry and drug development. The presence of the chloromethyl group in the phenyl ring enhances the reactivity of the boronic acid, making it an invaluable tool for constructing complex molecular architectures. This reactivity has been leveraged in recent years to develop novel therapeutic strategies, particularly in the field of targeted drug delivery and biomolecular imaging.

In recent years, significant advancements have been made in understanding the role of boronic acids in medicinal chemistry. The development of protease inhibitors, for instance, has seen boronic acids play a pivotal role due to their ability to mimic the transition-state geometry of substrates. A notable example is the use of boronic acid derivatives in the treatment of osteoarthritis, where compounds like PEGPH20 have demonstrated promising results in preclinical studies. These findings underscore the importance of Boronic acid, [2-(chloromethyl)phenyl]- as a key component in the design of next-generation therapeutics.

The< strong>2-(chloromethyl)phenyl substituent adds an additional layer of functionality to this compound, enabling further chemical modifications through nucleophilic addition reactions. This versatility has been exploited in the synthesis of boronate esters and other derivatives that exhibit enhanced bioavailability and target specificity. Such derivatives are being actively investigated for their potential applications in oncology, where they can be designed to selectively inhibit enzymes overexpressed in cancer cells.

Recent research has also highlighted the role of this compound in materials science and nanotechnology. Boronic acids have been integrated into polymer materials to create stimuli-responsive hydrogels, which find applications in drug delivery systems and tissue engineering. The ability of these materials to respond to biological cues makes them particularly attractive for developing smart medical devices. Furthermore, the incorporation of Boronic acid, [2-(chloromethyl)phenyl]- into surface coatings has shown promise in creating anti-fouling surfaces that can prevent biofilm formation on medical implants.

The synthesis and application of< strong>Boronic acid derivatives, including those containing a< strong>2-(chloromethyl)phenyl moiety, continue to be an area of intense research activity. Advances in synthetic methodologies have enabled the production of these compounds with greater efficiency and purity, facilitating their use in more complex chemical biology experiments. For instance, flow chemistry techniques have been employed to generate libraries of boronic acid derivatives rapidly, allowing for high-throughput screening for novel bioactive compounds.

The therapeutic potential of this class of compounds is further enhanced by their compatibility with various drug discovery platforms. Computational modeling and molecular dynamics simulations have been used to predict how boronic acids interact with biological targets at an atomic level. These studies have provided valuable insights into optimizing the structure-activity relationships (SAR) of boronic acid-based drugs, leading to more effective and less toxic therapeutic agents.

In conclusion, Boronic acid, [2-(chloromethyl)phenyl]- (CAS No. 374551-13-0) represents a cornerstone in modern chemical biology and medicine. Its unique combination of reactivity and functionality makes it an indispensable tool for researchers developing new drugs and diagnostic tools. As our understanding of its properties continues to evolve, so too will its applications across multiple disciplines. The future holds exciting possibilities for this versatile compound as it continues to play a pivotal role in advancing scientific discovery and improving human health.